1-(3-(Bromomethyl)-5-mercaptophenyl)propan-1-one

• Molecular Formula: C10H11BrOS
• Molecular Weight: 259.16 g/mol
• IUPAC Name: 1-[3-(bromomethyl)-5-sulfanylphenyl]propan-1-one
• InChI: InChI=1S/C10H11BrOS/c1-2-10(12)8-3-7(6-11)4-9(13)5-8/h3-5,13H,2,6H2,1H3
• InChI Key: QLQRISNCMQDFPP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=CC(=C1)CBr)S

Description

1-(3-(Bromomethyl)-5-mercaptophenyl)propan-1-one is a structurally complex organic compound characterized by a phenyl ring substituted with a bromomethyl group at the 3-position, a mercapto (-SH) group at the 5-position, and a propan-1-one moiety. Its molecular formula is C10H11BrOS, with a molecular weight of 265.16 g/mol.

The bromomethyl group facilitates nucleophilic substitution reactions, while the mercapto group participates in oxidation (e.g., forming disulfides) and metal coordination. These features make the compound valuable in organic synthesis, medicinal chemistry, and materials science .

Comparison with Similar Compounds

Implications :

• 3-Bromomethyl/5-mercapto positioning (target compound) optimizes spatial separation of reactive groups, enabling simultaneous participation in diverse reactions .
• 4-Bromomethyl/3-mercapto analogs exhibit reduced nucleophilic substitution rates due to steric clashes .

Functional Group Modifications

Replacing or modifying functional groups impacts electronic properties and applications.

Compound Name	Functional Groups	Molecular Formula	Key Differences
1-(3-Bromomethylphenyl)propan-1-one	Bromomethyl (3), No mercapto	C10H11BrO	Lacks nucleophilic -SH group; limited redox activity
1-(5-Mercaptophenyl)propan-1-one	Mercapto (5), No bromomethyl	C9H10OS	No electrophilic bromine; restricted to thiol-based reactions
1-(3-(Bromomethyl)-5-(methylthio)phenyl)propan-1-one	Bromomethyl (3), Methylthio (5)	C11H13BrOS	Methylthio (-SMe) replaces -SH; reduced oxidation potential but enhanced stability

Implications :

• The mercapto group in the target compound enables disulfide bond formation and metal chelation, critical for biological activity .
• Methylthio analogs are more stable but less reactive in redox processes, limiting their use in dynamic covalent chemistry .

Halogen and Chain-Length Variations

Halogen type and propanone chain length influence electronic effects and binding affinity.

Compound Name	Halogen/Chain Features	Molecular Formula	Key Differences
1-(3-Chloro-5-mercaptophenyl)propan-1-one	Chlorine instead of bromine	C10H11ClOS	Weaker electrophile; slower substitution kinetics
1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)propan-1-one	Trifluoromethylthio (-SCF3)	C11H10BrF3OS	Enhanced electron-withdrawing effects; increased binding to hydrophobic targets
1-(3-Bromo-5-methylphenyl)propan-2-one	Methyl instead of mercapto	C10H11BrO	Lacks thiol reactivity; primarily used as a synthetic intermediate

Implications :

• Bromine vs. chlorine : Bromine’s higher polarizability enhances electrophilic reactivity .
• Trifluoromethylthio groups improve metabolic stability and target affinity in medicinal chemistry .